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Introduction

Gafquat 755N, known in the International Nomenclature of Cosmetic Ingredients (INCI) as
Polyquaternium-11, is a versatile cationic polymer widely utilized in the pharmaceutical and
personal care industries.[1][2][3][4] It functions primarily as a film-former, conditioning agent,
and fixative.[1][3][5] This technical guide provides an in-depth analysis of the chemical
structure, monomer composition, and key characterization parameters of Gafquat 755N, along
with detailed experimental protocols for its synthesis and analysis.

Chemical Structure and Monomer Composition

Gafquat 755N is a quaternized copolymer, meaning it is a polymer composed of two different
monomer units and subsequently modified to carry a positive charge.[1][2][3][4] The primary
monomers that constitute the backbone of Gafquat 755N are:

e N-vinylpyrrolidone (VP)
e Dimethylaminoethyl methacrylate (DMAEMA)[1][2][3][4]

The copolymerization of these two monomers results in a linear polymer chain. Subsequently,
the tertiary amine groups of the DMAEMA units are quaternized with an alkylating agent,
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typically diethyl sulfate, to introduce a permanent positive charge on the nitrogen atom.[1][3][6]
This positive charge is key to the polymer's functionality, as it allows for ionic interaction with
negatively charged surfaces such as hair and skin.[5][6]

The logical relationship of the monomer composition leading to the final Gafquat 755N
structure is illustrated in the following diagram:

N-Vinylpyrrolidone (VP)

]
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Methacrylate (DMAEMA) > (Polyguaternium-11)
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Preparation

Titration Endpoint and Calculation
Titrate Gafquat 755N solution
with anionic polymer solution

in the presence of the indicator

Detect endpoint by
color change

Calculate charge density based
on titrant volume and concentration

Dry the sample in an oven
(e.g., 105°C) to a constant weight

Cool in a desiccator and
weigh the container with the dried polymer (W3)

Calculate solids content:
% Solids = [(W3 - W1) / W2] * 100
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Equilibrate Gafquat 755N solution
to a specified temperature (e.g., 25°C)

l

Select an appropriate spindle
and rotational speed

Immerse the spindle in the solution
to the marked level

Allow the viscometer to rotate
until the reading stabilizes

Record the viscosity reading
in centipoise (cP)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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